Cas no 851801-37-1 (2-(3-methylphenyl)-1-(2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one)

• Product Name: 2-(3-methylphenyl)-1-(2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one
• CAS No: 851801-37-1
• MF: C₂₀H₂₂N₂OS
• MW: 338.466483592987
• CID: 6265330
• PubChem ID: 4585602
• Update Time: 2025-05-23

2-(3-methylphenyl)-1-(2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenyl)-1-(2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one
• F0630-0629
• AKOS024588796
• 1-(2-((2-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-(m-tolyl)ethanone
• 2-(3-methylphenyl)-1-[2-[(2-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]ethanone
• 2-(3-methylphenyl)-1-(2-{[(2-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one
• 851801-37-1
• 1-(2-((2-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-(m-tolyl)ethan-1-one

• Inchi： 1S/C20H22N2OS/c1-15-6-5-8-17(12-15)13-19(23)22-11-10-21-20(22)24-14-18-9-4-3-7-16(18)2/h3-9,12H,10-11,13-14H2,1-2H3
• InChI Key： SVOLBIQQFKTIHS-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1C)C1=NCCN1C(CC1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 338.14528450g/mol
• Monoisotopic Mass: 338.14528450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 58Ų

Additional information on 2-(3-methylphenyl)-1-(2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one

2-(3-Methylphenyl)-1-(2-{(2-Methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one: A Comprehensive Overview

The compound with CAS No. 851801-37-1, known as 2-(3-methylphenyl)-1-(2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and drug discovery. This molecule is characterized by its intricate structure, which includes a methylsulfanyl group, a imidazolone ring, and a methylphenyl substituent. The combination of these functional groups makes it a versatile compound with potential applications in various areas of chemical research.

Recent studies have highlighted the importance of such molecules in the development of novel therapeutic agents. The imidazolone ring is particularly interesting due to its ability to form hydrogen bonds and its potential as a scaffold for drug design. Researchers have explored the synthesis of this compound using various methodologies, including palladium-catalyzed cross-coupling reactions and multi-component synthesis strategies. These approaches have not only improved the efficiency of the synthesis process but also opened up new avenues for functionalizing the molecule with additional groups to enhance its bioactivity.

The methylsulfanyl group present in this compound plays a crucial role in modulating its physicochemical properties. Sulfur-containing compounds are known for their unique electronic properties and their ability to participate in various types of interactions, such as van der Waals forces and π–π stacking. This makes them valuable in the design of molecules with specific pharmacokinetic profiles. Recent research has also focused on the stability of such groups under different reaction conditions, which is essential for ensuring the integrity of the compound during synthesis and storage.

The methylphenyl substituent adds another layer of complexity to this molecule, contributing to its aromaticity and potential for intermolecular interactions. The presence of multiple aromatic rings can significantly influence the molecule's solubility, permeability, and overall bioavailability. Studies have shown that such substituents can also enhance the compound's ability to penetrate biological membranes, making it a promising candidate for drug delivery systems.

In terms of applications, this compound has shown potential in the field of medicinal chemistry. Its structure suggests that it could serve as a lead compound for the development of anti-inflammatory agents or antioxidants. Recent advancements in computational chemistry have enabled researchers to predict the molecule's binding affinity to various biological targets, providing valuable insights into its therapeutic potential.

Moreover, the synthesis of this compound has been optimized through green chemistry principles, reducing the environmental impact of its production. This aligns with current trends in sustainable chemical manufacturing, where minimizing waste and energy consumption is a priority. The use of eco-friendly solvents and catalysts has not only improved the efficiency of the synthesis process but also made it more cost-effective.

In conclusion, 2-(3-methylphenyl)-1-(2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one is a multifaceted compound with significant potential in organic chemistry and drug discovery. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for researchers in these fields. As ongoing research continues to uncover new insights into its properties and functionalities, this compound is likely to play an increasingly important role in both academic and industrial settings.